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Compound of Interest

Compound Name: 3-Methanesulfonyl-pyridine

CAS No.: 52693-61-5

Cat. No.: B1267871

Get Quote

This document outlines the essential safety and logistical procedures for the handling and

disposal of 3-Methanesulfonyl-pyridine. The guidance is rooted in established chemical

safety principles and regulatory standards to ensure operational integrity and minimize risk.

Immediate Safety Profile & Hazard Identification
Before handling, it is critical to understand the hazard profile of 3-Methanesulfonyl-pyridine.

All laboratory personnel must treat this and any unfamiliar chemical waste as hazardous.[1][2]

The primary hazards, as identified by the Globally Harmonized System (GHS), are summarized

below.
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Hazard Class &
Category

GHS Hazard
Statement

Pictogram
Required Personal
Protective
Equipment (PPE)

Skin Irritation

(Category 2)

H315: Causes skin

irritation[3]

GHS07 (Exclamation

Mark)

Nitrile or butyl rubber

gloves, fully-buttoned

lab coat[4]

Eye Irritation

(Category 2A)

H319: Causes serious

eye irritation[3]

GHS07 (Exclamation

Mark)

Chemical safety

goggles or face

shield[4]

Specific target organ

toxicity, single

exposure (Category 3)

H335: May cause

respiratory irritation[3]

GHS07 (Exclamation

Mark)

Use only within a

certified laboratory

chemical fume

hood[4]

The fundamental principle of laboratory safety is to minimize waste generation from the outset

by ordering the smallest necessary quantities and maintaining a clear chemical inventory.[5]

Waste Classification: A Necessary Precaution
Under regulations set by the U.S. Environmental Protection Agency (EPA), a chemical waste is

considered hazardous if it exhibits characteristics of ignitability, corrosivity, reactivity, or toxicity,

or if it is specifically listed.[1] While 3-Methanesulfonyl-pyridine is not explicitly a "listed"

waste, its identified hazards (skin, eye, and respiratory irritation) necessitate its management

as a characteristic hazardous waste.[3]

Furthermore, its parent compound, pyridine, is a U-listed hazardous waste (U196) under the

Resource Conservation and Recovery Act (RCRA), reinforcing the need for cautious disposal

of its derivatives. Therefore, under no circumstances should 3-Methanesulfonyl-pyridine or its

containers be disposed of via standard trash or drain disposal.[5]

Disposal Workflow: From Generation to Collection
The following diagram outlines the decision-making process for the proper segregation and

containment of 3-Methanesulfonyl-pyridine waste.
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Phase 1: Preparation & Identification

Phase 2: Containment & Labeling

Phase 3: Storage & Pickup

Waste Generation
(3-Methanesulfonyl-pyridine)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Classify as Hazardous Waste
(Irritant, Pyridine Derivative)

Assess Nature of Waste

Small Spill / Contaminated Materials
(e.g., wipes, absorbent)

Contaminated Solid

Bulk Liquid or Solid Waste

Unused/Residual

Collect in a dedicated, sealed container for SOLID hazardous waste. Collect in a dedicated, sealed container for LIQUID hazardous waste.

Attach Hazardous Waste Label
- List all chemical constituents

- Indicate hazards (Irritant)
- Fill generator details

Segregate from Incompatible Materials
(e.g., Strong Acids, Oxidizers)

Store in designated Satellite Accumulation Area (SAA)

Request Waste Pickup
from Institutional EHS

Click to download full resolution via product page

Caption: Waste Disposal Decision Workflow for 3-Methanesulfonyl-pyridine.
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Step-by-Step Disposal Protocols
This protocol applies to cleaning minor spills or disposing of items like contaminated weigh

paper, wipes, or gloves.

Ensure Safety: Work must be conducted within a chemical fume hood while wearing all

required PPE.

Containment: Absorb small liquid spills with an inert material such as vermiculite, sand, or a

commercial solvent adsorbent.

Collection: Carefully sweep or wipe up the absorbed material and contaminated debris.

Place all materials into a designated, robust, and sealable container for solid hazardous

waste.[4] Do not mix with other waste streams.

Decontamination: Clean the spill surface thoroughly to remove any residual contamination.

The cleaning materials must also be treated as hazardous waste.[1]

Labeling: Immediately label the container as "Hazardous Waste" and list "3-
Methanesulfonyl-pyridine contaminated debris" as the contents.

This protocol applies to unused, expired, or residual quantities of the chemical in its original or

a solution form.

Container Selection: The primary waste container must be chemically compatible, leak-proof,

and have a tightly sealing cap. Plastic is often preferred.[5] Never use a container that is

incompatible (e.g., some metals with corrosive materials).[6]

Waste Segregation: Keep 3-Methanesulfonyl-pyridine waste separate from other chemical

waste streams to prevent dangerous reactions. It is critical to segregate it from incompatible

materials.

Incompatible Materials: Strong acids, acid chlorides, and strong oxidizing agents.[4][7]

Mixing can lead to vigorous reactions or the release of toxic gases.

Transfer: Carefully transfer the waste into the designated container inside a chemical fume

hood. Do not overfill the container; leave at least 10% of the volume as headspace to allow
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for expansion.

Labeling: As soon as the first drop of waste is added, affix a hazardous waste tag provided

by your institution's Environmental Health & Safety (EHS) department.[2] The label must

include:

The words "Hazardous Waste"

The full chemical name: "3-Methanesulfonyl-pyridine" (no abbreviations)

An accurate estimation of the concentration and volume

All relevant hazard information (e.g., "Irritant")

The date the container was first used

Storage: Keep the waste container tightly closed except when adding waste.[5] Store it in a

designated Satellite Accumulation Area within the lab, with secondary containment (such as

a spill tray) to mitigate leaks.[1][6]

Final Disposal Pathway
Once the waste container is full or is no longer being used, complete the hazardous waste tag

and contact your institution's EHS or equivalent safety office to schedule a pickup.[4][5]

Laboratory personnel should never transport hazardous waste themselves or attempt to

dispose of it through external means.[2]

The ultimate disposal of this type of organic chemical waste is typically high-temperature

incineration at a licensed hazardous waste facility.[8] This method is effective at destroying the

compound, preventing its release into the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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